1,3,5-Trimethyl-2-(sulfinylamino)benzene
Overview
Description
1,3,5-Trimethyl-2-(sulfinylamino)benzene is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Activities
- Oxidation Catalysis in Ionic Liquid : The polymers derived from similar benzene-sulfonic acids, including 1,3,5-trimethyl-2-(sulfinylamino)benzene, are utilized in catalytic activities. These compounds have shown promising results as catalysts in the peroxidative oxidation of cyclohexane using ionic liquids. This results in increased yields and higher turnover numbers in shorter reaction times compared to traditional solvents (Hazra et al., 2016).
Electropolymerization and Conductivity
- Development of Conducting Polymers : Compounds like 1,3,5-tris(oligothienyl)benzenes, which include variants of this compound, are synthesized for their electrochemical properties. They are used in the electropolymerization process with other compounds to develop two- or three-dimensional conducting polymers (Chérioux & Guyard, 2001).
Synthesis of Novel Compounds
- Creation of Metal Complexes and Coordination Polymers : Benzene-1,3,5-tri(dithiocarboxylate), a similar compound, is used as a multidentate, electronically bridging ligand in coordination chemistry. This compound plays a crucial role in forming discrete metal complexes and coordination polymers, demonstrating the versatility of these types of benzene derivatives (Aust et al., 2021).
Crystal Structure Analysis
- Study of Molecular Structures : Similar compounds, like 1,3,5-tris(bromomethyl)-2,4,6-trimethylbenzene, are synthesized and their crystal structures are analyzed. This helps in understanding the molecular geometry and interaction of these compounds in the solid state, contributing to the field of crystallography and material science (Samy & Alexander, 2012).
Polymer Chemistry
- Formation of Supramolecular Polymeric Membranes : These types of compounds are employed in the creation of supramolecular polymers. The process involves selective photocyclic aromatization of π-conjugated polymers to yield 1,3,5-trisubstituted benzene derivatives, which can form self-supporting membranes (Liu et al., 2013).
Properties
IUPAC Name |
1,3,5-trimethyl-2-(sulfinylamino)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NOS/c1-6-4-7(2)9(10-12-11)8(3)5-6/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSDYOGLAAIPHRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)N=S=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60192935 |
Source
|
| Record name | Benzenamine, 2,4,6-trimethyl-N-sulfinyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60192935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39898-48-1 |
Source
|
| Record name | Benzenamine, 2,4,6-trimethyl-N-sulfinyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039898481 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, 2,4,6-trimethyl-N-sulfinyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60192935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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